![molecular formula C15H18FN3O4S B2973015 3-Ethyl-8-((4-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 923233-74-3](/img/structure/B2973015.png)
3-Ethyl-8-((4-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Description
3-Ethyl-8-((4-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as EFTD, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. EFTD belongs to the class of spirocyclic compounds, which have been shown to exhibit a wide range of biological activities.
Scientific Research Applications
Anticonvulsant Activity
This compound has been studied for its potential use as an anticonvulsant agent . Research indicates that derivatives of this compound exhibit significant protective effects against seizures, comparable to standard drugs like phenytoin . The structure–activity relationship (SAR) studies suggest that the presence of the sulfonamide group may contribute to its anticonvulsant properties .
Neuroprotective Effects
The neurotoxic effects of this compound have been evaluated through the rotarod test, which assesses motor coordination and balance. Compounds with similar structures have shown moderate protective effects, indicating potential neuroprotective applications .
Pharmacological Profile Exploration
The pharmacological activity of this compound’s derivatives has been determined, aiming to understand their SAR for anticonvulsant activity better. This exploration helps in identifying the functional groups essential for the activity and can lead to the development of new therapeutic agents .
Synthesis of Derivatives
The compound serves as a base structure for synthesizing a range of derivatives. These derivatives are then tested for various biological activities, which helps in expanding the chemical diversity and potential applications in medicinal chemistry .
Chemical Property Analysis
The compound’s structure allows for the analysis of its chemical properties, such as solubility, stability, and reactivity. Understanding these properties is crucial for developing formulations for drug delivery and other applications .
Drug Development Research
As a part of drug development research, this compound’s derivatives can be screened for a variety of biological activities beyond anticonvulsant effects. This includes potential antibacterial, antifungal, or anticancer activities, broadening the scope of therapeutic research .
SAR Model Development
The data obtained from studying this compound and its derivatives can be used to develop predictive SAR models. These models can predict the biological activity of new compounds before synthesis, saving time and resources in drug discovery processes .
properties
IUPAC Name |
3-ethyl-8-(4-fluorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN3O4S/c1-2-19-13(20)15(17-14(19)21)7-9-18(10-8-15)24(22,23)12-5-3-11(16)4-6-12/h3-6H,2,7-10H2,1H3,(H,17,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYSDEDBCYYKNLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F)NC1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-8-((4-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-((4-Hydroxypiperidin-1-yl)(4-nitrophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2972933.png)
![2-[3-(4-fluorobenzyl)-1H-1,2,4-triazol-5-yl]-N-(2-fluoro-4-methylphenyl)acetamide](/img/structure/B2972934.png)
![Lithium;2-[2-(2,2-difluoroethylamino)-1,3-thiazol-4-yl]acetate](/img/structure/B2972943.png)
![3-isopentyl-1,7-dimethyl-8-(4-(trifluoromethyl)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2972946.png)
![N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-3-fluorobenzene-1-sulfonamide](/img/structure/B2972953.png)